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Introduction
Eriochrome Black T (EBT) is an azo dye widely utilized as a metallochromic indicator in

complexometric titrations, particularly for the determination of water hardness.[1][2] Its utility

stems from its ability to form distinctly colored complexes with a variety of metal ions, a

property that is intricately linked to the pH of the solution.[1][3] Understanding the

spectroscopic properties of EBT is crucial for its effective application in analytical chemistry and

for the development of new analytical methods. This guide provides a comprehensive overview

of the UV-Visible and fluorescence spectroscopic characteristics of EBT solutions, detailed

experimental protocols, and visualizations of the underlying chemical processes.

Spectroscopic Properties of Eriochrome Black T
The color of Eriochrome Black T solutions is highly dependent on the pH, a phenomenon

attributable to the protonation state of the molecule. EBT is a triprotic acid, and its different

protonated forms exhibit distinct absorption spectra in the visible range.

pH-Dependent UV-Visible Absorption
The visual color changes of EBT solutions with varying pH are a direct consequence of shifts in

its maximum absorption wavelength (λmax). In acidic solutions (pH < 6.3), EBT exists

predominantly in its H₂In⁻ form, imparting a wine-red color. As the pH increases to the range of
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6.3 to 11.6, the HIn²⁻ species becomes dominant, resulting in a blue solution.[3] At pH values

above 11.6, the solution turns orange due to the formation of the In³⁻ species.[3]

pH Range Dominant EBT Species Observed Color

< 6.3 H₂In⁻ Wine Red

6.3 - 11.6 HIn²⁻ Blue

> 11.6 In³⁻ Orange

Table 1: pH-dependent color changes of Eriochrome Black T solutions.[3]

The UV-Visible absorption maxima (λmax) of EBT solutions at different pH values are

summarized below.

pH λmax (nm) Reference

2.0 Not Specified [4]

3.0 Not Specified [4]

8.0 600 [5]

Acidic Medium 485 (for a reaction product) [5]

Not Specified 532

Not Specified 566

Table 2: Reported UV-Visible absorption maxima (λmax) of Eriochrome Black T solutions under

various conditions.

Metal-Complexation and its Effect on UV-Visible Spectra
Eriochrome Black T forms stable complexes with a wide range of metal ions. This complexation

is accompanied by a significant color change, which is the basis for its use as a metal indicator.

The formation of these metal-EBT complexes is also pH-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sciencing.com/eriochrome-black-solution-preparation-8457364/
https://www.sciencing.com/eriochrome-black-solution-preparation-8457364/
https://www.sciencing.com/eriochrome-black-solution-preparation-8457364/
https://www.naturalspublishing.com/files/published/e146c7a3p152cu.pdf
https://www.naturalspublishing.com/files/published/e146c7a3p152cu.pdf
https://chem.lnu.edu.ua/wp-content/uploads/2016/10/401-410.pdf
https://chem.lnu.edu.ua/wp-content/uploads/2016/10/401-410.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The complexation of EBT with metal ions typically results in a bathochromic shift (a shift to

longer wavelengths) of the absorption maximum compared to the free dye at the same pH. For

instance, the formation of metal-EBT complexes often leads to a red-colored solution.

Metal Ion pH for Complex Formation
Molar Ratio (Metal:EBT) at
pH 10

Cu²⁺, Co²⁺, Ni²⁺ Any pH 1:4 (Cu, Co), 1:2 (Ni)

Zn²⁺, Cd²⁺, Mg²⁺ Alkaline range 1:2 (Zn, Cd), 1:1 (Mg)

Ba²⁺, Sr²⁺ No complex formed -

Cr³⁺
Acidic range (product

unclarified)
-

Table 3: Complex formation of Eriochrome Black T with various metal ions.

Experimental Protocols
Preparation of Eriochrome Black T Stock Solution for
Spectroscopic Analysis
A standard stock solution of Eriochrome Black T can be prepared as follows:

Weighing: Accurately weigh 0.5 grams of Eriochrome Black T powder.[3]

Initial Dissolution: Transfer the powder to a beaker and add a small amount of ethanol to

dissolve the powder with the aid of a stirring rod.[3]

Dilution: Quantitatively transfer the dissolved EBT to a 100 mL volumetric flask and dilute to

the mark with ethanol, ensuring the solution is thoroughly mixed.[3] For some applications, a

30% ethanol-water mixture can be used as the solvent.[5]

Storage: Store the solution in a well-stoppered bottle, protected from light. The solution is

stable for several weeks.[3]

For specific analyses, further dilutions can be made from this stock solution using the

appropriate solvent. For instance, a 1.0 × 10⁻³ M EBT solution can be prepared from its solid
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form.

UV-Visible Spectroscopic Measurement of EBT
Solutions

Instrument: A double-beam UV-Visible spectrophotometer is recommended for accurate

measurements.

Cuvettes: Use 1 cm path length quartz cuvettes.

Wavelength Scan: Record the absorption spectrum of the EBT solution over a wavelength

range of at least 400-700 nm to capture the main absorption bands in the visible region.

Blank Correction: Use the solvent in which the EBT is dissolved as the blank reference.

pH Adjustment: To study the effect of pH, use appropriate buffer solutions to adjust the pH of

the EBT solution. Allow the solution to equilibrate before measurement.

Metal Complexation Studies: To investigate the effect of metal ions, add a known

concentration of the metal ion solution to the EBT solution at a specific pH. Record the

spectrum after the complexation reaction has reached equilibrium.

Visualizations
H₂In⁻ (Wine Red)

pH < 6.3
HIn²⁻ (Blue)
pH 6.3 - 11.6
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Caption: pH-dependent equilibrium of Eriochrome Black T.
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Caption: Complexation of Eriochrome Black T with a metal ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Eriochrome Black T - Wikipedia [en.wikipedia.org]

2. taylorandfrancis.com [taylorandfrancis.com]

3. sciencing.com [sciencing.com]

4. naturalspublishing.com [naturalspublishing.com]

5. chem.lnu.edu.ua [chem.lnu.edu.ua]

To cite this document: BenchChem. [Spectroscopic Properties of Eriochrome Black T
Solutions: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820879#spectroscopic-properties-of-eriochrome-
black-t-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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